Cas no 2171790-45-5 (1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171790-45-5
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 6592816
• PubChem ID: 165839994
• Update Time: 2025-10-22

1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro4.5decane
• 1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro[4.5]decane
• 2171790-45-5
• EN300-1640548

• Inchi： 1S/C12H23NOS/c1-9(2)8-11-12(14-6-5-13-11)4-7-15-10(12)3/h9-11,13H,4-8H2,1-3H3
• InChI Key： WVEBSKJPIMWXBO-UHFFFAOYSA-N
• SMILES： S1CCC2(C1C)C(CC(C)C)NCCO2

Computed Properties

• Exact Mass: 229.15003553g/mol
• Monoisotopic Mass: 229.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro4.5decane

Research Brief on 1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS: 2171790-45-5)

Recent advances in chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS: 2171790-45-5), as promising scaffolds for drug discovery. This compound, characterized by its unique spirocyclic structure incorporating oxygen and sulfur heteroatoms, has garnered attention due to its potential pharmacological properties and versatility in modulating biological targets. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic applications.

The synthesis of 1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro[4.5]decane has been optimized through recent methodologies, leveraging multi-step organic reactions that ensure high yield and purity. Key steps involve the construction of the spirocyclic core via intramolecular cyclization, followed by functionalization of the nitrogen and sulfur moieties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. These synthetic routes are critical for scaling up production for preclinical studies.

Pharmacological evaluations of this compound have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro studies indicate selective binding affinity to neurotransmitter receptors, particularly those implicated in neurodegenerative and psychiatric disorders. For instance, the compound exhibits moderate inhibitory activity against monoamine oxidases (MAOs), suggesting its utility in addressing depression and Parkinson’s disease. Additionally, its spirocyclic framework confers metabolic stability, as evidenced by in vitro microsomal assays, which is a desirable trait for drug candidates.

Recent in vivo studies in rodent models have further elucidated the compound’s pharmacokinetic profile. Oral administration demonstrated favorable bioavailability and blood-brain barrier penetration, with minimal off-target effects. These findings underscore its potential as a lead compound for CNS drug development. However, challenges such as dose-dependent toxicity and the need for further structural optimization to enhance selectivity remain areas of active investigation.

Beyond CNS applications, 1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro[4.5]decane has shown promise in oncology research. Screening assays identified its ability to disrupt protein-protein interactions involved in cancer cell proliferation, particularly in pathways mediated by aberrant kinase signaling. Collaborative efforts between academic and industrial researchers are underway to explore its mechanism of action and derivatization strategies to improve efficacy.

In conclusion, 1-methyl-10-(2-methylpropyl)-6-oxa-2-thia-9-azaspiro[4.5]decane represents a multifaceted scaffold with significant potential in drug discovery. Its synthetic accessibility, coupled with demonstrated biological activities, positions it as a valuable candidate for further development. Future research should prioritize structure-activity relationship (SAR) studies and translational validation to advance its therapeutic applications. This brief underscores the importance of interdisciplinary collaboration to unlock the full potential of this intriguing molecule.